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Compound of Interest

Compound Name: N-(m-PEG4)-N"-(azide-PEG4)-Cy3

Cat. No.: B11929672

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties of N-(m-PEG4)-
N'-(azide-PEG4)-Cy3, a bifunctional fluorescent probe commonly utilized in bioconjugation and
molecular imaging applications.

Core Topic: Molecular Weight and Chemical
Formula

The precise molecular weight is critical for accurate quantitative analysis, including
stoichiometry in conjugation reactions and mass spectrometry. Multiple chemical suppliers
provide consistent data for this molecule.

Data Presentation

The quantitative properties of N-(m-PEG4)-N'-(azide-PEG4)-Cy3 are summarized below. This
data is compiled from chemical suppliers specializing in PEG linkers and fluorescent dyes.
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Property Value Source
Molecular Weight 800.4 g/mol BroadPharm[1]
800.44 g/mol DC Chemicals[2]
BroadPharm, DC Chemicals[1]
Molecular Formula C42H62CIN508
[21[3]
CAS Number 2107273-38-9 BroadPharm[1]
Purity >98% BroadPharm[1]

Component Analysis

The total molecular weight of the compound is derived from its three primary components: a
methoxy-PEG4 (m-PEGA4) chain, an azide-PEG4 (azide-PEG4) chain, and a central Cyanine3
(Cy3) fluorescent dye core.

o m-PEG4-acid: A methoxy-terminated polyethylene glycol linker with four ethylene glycol units
and a terminal carboxylic acid has a molecular weight of approximately 236.3 g/mol .[4]

o Azide-PEGA4-Acid: An azide-terminated polyethylene glycol linker with four ethylene glycol
units and a terminal carboxylic acid has a molecular weight of approximately 291.3 g/mol .[5]

e Cy3 Dye Core: The core structure of the Cy3 dye, to which the PEG linkers are attached,
varies depending on its specific reactive groups. The basic structure of Cy3 has a molecular
weight of around 630.8 g/mol , though this changes upon modification for conjugation.[6][7]

Experimental Workflow: Conceptual Diagram

The utility of N-(m-PEG4)-N'-(azide-PEG4)-Cya3 lies in its bifunctional nature. The azide group
allows for "click chemistry" reactions, while the Cy3 core provides a fluorescent signal for
detection. A logical workflow for its use in a bioconjugation experiment is outlined below.
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Reagent Preparation
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Caption: Logical workflow for a typical bioconjugation experiment.

Summary

N-(m-PEG4)-N'-(azide-PEG4)-Cy3 is a well-characterized reagent with a molecular weight of
approximately 800.4 g/mol .[1] Its structure incorporates two distinct PEG4 linkers and a central
Cy3 dye, making it a versatile tool for labeling and detecting biomolecules through click
chemistry and fluorescence analysis. The hydrophilic PEG spacers enhance the solubility of
the molecule and its conjugates in aqueous media.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PEG4)-Cy3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929672#n-m-peg4-n-azide-peg4-cy3-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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